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Compound of Interest

Compound Name: cis-Nonachlor

Cat. No.: B1202745

An In-depth Technical Guide to the Physical and Chemical Properties of cis-Nonachlor

Introduction

cis-Nonachlor is an organochlorine compound and one of the components of the technical-
grade pesticide chlordane.[1][2] Due to its persistence in the environment and potential for
bioaccumulation, understanding its physical and chemical properties is crucial for
environmental fate modeling, toxicological studies, and the development of analytical and
remediation techniques.[3] This guide provides a comprehensive overview of the known
physical and chemical characteristics of cis-Nonachlor, intended for researchers, scientists,
and professionals in drug development and environmental science.

Physical and Chemical Properties

The physical and chemical properties of cis-Nonachlor are summarized in the table below. It is
important to note that some discrepancies exist in the reported values across different sources,
which may be attributable to the analysis of technical mixtures versus pure compounds or
different experimental conditions.
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Property Value Source(s)

Molecular Formula C10H5Clo [4151e6l17181el

Molecular Weight 444.22 g/mol 41511617118l

CAS Number 5103-73-1 [BI6171e1[201[11]

Appearance Colorless liquid or solid [10]

Odor Slightly pungent, chlorine-like [4]

Melting Point 102-106 °C [4]

N ) 80.7 °C (for a solution in

Boiling Point [10]

Cyclohexane)
. 8.2 x 1073 mg/L at 25 °C (for

Water Solubility [12]
nonachlor)
1.0 x 10-% mmHg (for

Vapor Pressure [12]
nonachlor)

Octanol-Water Partition

o 3.44106.20 [10][12]

Coefficient (log Kor)
2.5 x 1073 atm-m3/mol at 25 °C

Henry's Law Constant [12]

(estimated for nonachlor)

Detailed Discussion of Properties

Molecular Structure and Identity

cis-Nonachlor is a cyclodiene pesticide with the systematic IUPAC name
(1R,2R,3S,5R,6S,7S)-1,3,4,5,7,8,9,10,10-nonachlorotricyclo[5.2.1.02,°]dec-8-ene.[6][8] Its
structure is characterized by a complex, chlorinated tricyclic system.

Physical State and Appearance

There is some inconsistency in the reported physical state of cis-Nonachlor. While some

sources describe it as a solid with a melting point range of 102-106°C, others list it as a

colorless liquid, though this may refer to a solution of the compound.[4][10]
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Solubility and Partitioning Behavior

The water solubility of nonachlor is very low, estimated at 8.2 x 10~3 mg/L at 25°C.[12] This low
agueous solubility is indicative of its hydrophobic nature.

The octanol-water partition coefficient (log Ko) is a key parameter for assessing the
environmental partitioning and bioaccumulation potential of a chemical.[13] Reported values for
cis-Nonachlor's log Koi vary, with one source indicating a value of 3.44 for a cyclohexane
solution and another an estimated value of 6.20 for nonachlor.[10][12] This wide range
highlights the uncertainty in this value and the need for standardized experimental
determination. A high log Kol value suggests a strong tendency to partition into fatty tissues and
organic matter in the environment.[13]

Experimental Protocols

The determination of the physical and chemical properties of organochlorine pesticides like cis-
Nonachlor requires precise and validated analytical methods.

Determination of Purity and Identity

The identity and purity of cis-Nonachlor standards and samples are typically determined using
gas chromatography (GC) coupled with mass spectrometry (MS).[7] Negative ionization MS is
a particularly effective technique for the complete analysis of technical chlordane and its
components.[7]

Analysis in Environmental and Biological Matrices

A common workflow for the analysis of cis-Nonachlor in environmental samples such as soil,
sediment, or biological tissues involves several steps:

o Extraction: Soxhlet extraction with a solvent like dichloromethane is a conventional method
for extracting organochlorine pesticides from solid matrices.[14]

o Cleanup: The crude extract often contains interfering compounds that need to be removed.
Gel permeation chromatography (GPC) is used to remove large molecules like lipids.[14][15]
This is followed by adsorption chromatography, for instance using an alumina-over-silica
column, to separate the analytes into fractions.[14][15]
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e Analysis: The cleaned and fractionated extract is then analyzed by dual capillary-column GC
with electron-capture detection (GC/ECD), a highly sensitive method for halogenated
compounds.[14][15]

Determination of Octanol-Water Partition Coefficient
(Kol)

Several methods are available for the experimental determination of Kor:

o Shake-Flask Method: This traditional method involves dissolving the substance in a mixture

of n-octanol and water, shaking the mixture until equilibrium is reached, and then measuring
the concentration of the substance in each phase.[13]

e Generator Column Method: This method is suitable for hydrophobic substances and involves
pumping water through a column packed with a solid support coated with a saturated
solution of the test substance in n-octanol. The concentration in the agueous eluate is then
measured.

o High-Performance Liquid Chromatography (HPLC): The Kol can be estimated based on the
retention time of the substance on a reverse-phase HPLC column. This method is less labor-
intensive but may be less accurate than direct methods.[16]

Visualizations
Metabolic Pathway

cis-Nonachlor is a constituent of technical chlordane and is metabolized in organisms to
oxychlordane, which is also a persistent and bioaccumulative compound.[1][3]

Technical Chlordane Component Metabolism Oxychlordane

Click to download full resolution via product page

Caption: Metabolic relationship of cis-Nonachlor.

Experimental Workflow for Analysis
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The following diagram illustrates a typical workflow for the analysis of cis-Nonachlor in an
environmental sample.

Sample Preparation

Environmental Sample
(e.g., Soil, Sediment)

:

Soxhlet Extraction
(Dichloromethane)

:

Gel Permeation
Chromatography (GPC)

:

Adsorption Chromatography
(Alumina/Silica)

Analysis of Fractions

SIS

Dual Capillary GC-ECD

Click to download full resolution via product page

Caption: Analytical workflow for cis-Nonachlor.

Conclusion

cis-Nonachlor is a persistent organochlorine pesticide with a distinct set of physical and
chemical properties that govern its environmental behavior and biological interactions. While
key data such as its molecular weight and formula are well-established, some properties like its
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melting point and octanol-water partition coefficient show variability in the literature,
underscoring the need for further standardized measurements. The detailed experimental
protocols for its analysis are crucial for accurate environmental monitoring and risk
assessment. The provided visualizations of its metabolic context and analytical workflow offer a
clear summary for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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